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Compound of Interest

Compound Name: Riboflavin 5-phosphate sodium

Cat. No.: B1680621 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

the handling and disposal of Riboflavin 5'-Phosphate Sodium, a common derivative of Vitamin

B2 used in various research applications. Adherence to these procedures will help mitigate

risks and ensure the integrity of your experiments.

Personal Protective Equipment (PPE)
While Riboflavin 5'-Phosphate Sodium is not classified as a hazardous substance according to

several safety data sheets, exercising caution and using appropriate personal protective

equipment is a fundamental laboratory practice.[1][2][3] The following table summarizes the

recommended PPE for handling this compound.
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PPE Category Recommendation Rationale

Eye/Face Protection

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166 (EU) or

NIOSH (US).[4]

To protect eyes from accidental

splashes or dust particles.

Skin Protection

Wear protective gloves (e.g.,

nitrile rubber) and a lab coat.

[1][2] For extensive handling,

consider fire/flame resistant

and impervious clothing.[4]

To prevent direct skin contact

with the powder.

Respiratory Protection

Generally not required under

normal use with adequate

ventilation.[2] In case of

insufficient ventilation or high

dust concentrations, use a

dust mask or a full-face

respirator.[1][4][5]

To avoid inhalation of the fine

powder, which can cause

respiratory irritation.

Operational Plan: A Step-by-Step Guide to Safe
Handling
A systematic approach to handling Riboflavin 5'-Phosphate Sodium will minimize exposure and

contamination risks.

1. Preparation and Engineering Controls:

Work in a well-ventilated area, such as a chemical fume hood, especially when handling

larger quantities or if dust generation is likely.[1]

Ensure that an eyewash station and safety shower are readily accessible.

Before starting, ensure all necessary PPE is available and in good condition.

2. Handling the Compound:
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Avoid the formation of dust.[2][5]

Do not breathe in dust, fumes, or vapors.[4][6]

Avoid contact with skin and eyes.[4][6]

Use dedicated, clean spatulas and weighing boats.

After handling, wash hands thoroughly with soap and water.[1]

Do not eat, drink, or smoke in the work area.[1]

3. Storage:

Store in a cool, dry, and well-ventilated area.[6][7]

Keep the container tightly closed to prevent moisture absorption as the substance is

hygroscopic.[5][6]

Protect from direct sunlight and light sources.[5][6]

Some suppliers recommend refrigeration (2°C to 8°C).[2][6]

Storage Parameter Condition

Temperature
Cool, with some sources recommending 2°C -

8°C.[2][6]

Light Protect from light.[5][6]

Atmosphere Dry, well-ventilated.[6][7]

Container Tightly closed.[5][6]

Disposal Plan
Proper disposal of Riboflavin 5'-Phosphate Sodium and any contaminated materials is crucial

to prevent environmental contamination.
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Unused Product: Dispose of surplus and non-recyclable solutions to a licensed disposal

company.[5] Do not dispose of waste into the sewer system.[5]

Contaminated Materials: Dispose of contaminated packaging and other materials (e.g.,

gloves, weighing boats) as you would the unused product.[5] Do not reuse empty containers.

[5]

Spills: In case of a spill, avoid creating dust.[5] Sweep up the material and place it in a

suitable, labeled container for disposal.[2][8] Ensure the area is well-ventilated.[1]

Regulations: Always adhere to local, regional, and national regulations for chemical waste

disposal.[2]

Workflow for Safe Handling of Riboflavin 5'-
Phosphate Sodium
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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